Cas no 696-29-7 (Isopropylcyclohexane)

Isopropylcyclohexane Properties

Names and Identifiers

• Isopropylcyclohexane
• Methyl Ethyl Ketoxime
• (1-methylethyl)-cyclohexan
• (1-methylethyl)cyclohexane
• (1-methylethyl)-Cyclohexane
• Cyclohexane, isopropyl-
• hydrocumene
• Normanthane
• HEXAHYDROCUMENE
• propan-2-ylcyclohexane
• 2-Cyclohexylpropane
• Isopropylcyclohexane1000µg
• Cyclohexane, (1-methylethyl)-
• GWESVXSMPKAFAS-UHFFFAOYSA-N
• NSC73963
• InChI=1/C9H18/c1-8(2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H
• DTXSID2061012
• Iso-propylcyclohexane
• LS-13699
• WLN: L6TJ AY1&1
• NS00007045
• (1-Methylethyl)cyclohexane, 9CI
• MFCD00001480
• EC 211-792-4
• A836573
• CHEBI:187116
• isopropyl cyclohexane
• 696-29-7
• Q63408583
• NSC-73963
• (methylethyl)cyclohexane
• Cyclohexane, isopropyl- (8CI)
• LMFA11000629
• 5S52JAD8P7
• EINECS 211-792-4
• Isopropyl-cyclohexane
• AKOS015901591
• E78225
• NSC 73963
• 1-methylethyl-cyclohexane
• Isopropylcyclohexane, 99%
• I0161
• NORMENTHANE
• Cyclohexane, isopropyl (8CI)
• 1Methylethylcyclohexane
• DTXCID4046529
• Cyclohexane, (1methylethyl)
• 1-METHYLETHYLCYCLOHEXANE
• Cyclohexane, isopropyl-(8CI)
• Cyclohexane, isopropyl
• 2Cyclohexylpropane
• +Expand

• MDL： MFCD00001480
• InChIKey： GWESVXSMPKAFAS-UHFFFAOYSA-N
• Inchi： 1S/C9H18/c1-8(2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
• SMILES： CC(C)C1CCCCC1

Computed Properties

• Exact Mass: 126.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.140851
• Heavy Atom Count: 9
• Complexity: 68.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.22270
• PSA: 0.00000
• Refractive Index: n20/D 1.441(lit.)
• Boiling Point: 151°C
• Melting Point: -89.39°C
• Vapor Pressure: 9.9 mmHg ( 37.7 °C)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Color/Form: Colorless transparent liquid.
• Solubility: Not determined.
• Density: 0.802 g/mL at 25 °C(lit.)

Isopropylcyclohexane Security Information

• Symbol: GHS02 GHS08
• WGK Germany：1
• Safety Term：3.2
• Safety Instruction： S62
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3.2
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3295 3/PG 3
• Hazard Statement： H226-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-65
• Signal Word：Danger
• HazardClass：3.2

Isopropylcyclohexane Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Other Chemical Reagents